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Compound of Interest

Compound Name: Unc-CA359

Cat. No.: B12396089 Get Quote

An in-depth search of publicly available scientific literature and biological databases did not

yield any specific information for the identifier "Unc-CA359." This term does not correspond to

a recognized gene, protein, chemical compound, or signaling pathway in the current body of

scientific knowledge.

The lack of information on "Unc-CA359" prevents the creation of the requested in-depth

technical guide, as there is no data to synthesize, no experimental protocols to detail, and no

signaling pathways to visualize. The identifier may be:

An internal or proprietary code: Many research institutions and pharmaceutical companies

use internal codes for novel genes, proteins, or compounds during development. These

identifiers are typically not present in public databases until the research is published.

A very recent discovery: It is possible that "Unc-CA359" is a newly identified molecule that

has not yet been described in a peer-reviewed publication.

A misinterpretation or typographical error: The identifier could be a mistyped version of a

known biological entity.

While the specific term "Unc-CA359" could not be found, the prefix "UNC" is commonly

associated with two areas in biological research:

University of North Carolina (UNC): UNC is a major research university, and its laboratories

are at the forefront of biological and medical research. It is possible that "Unc-CA359"

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12396089?utm_src=pdf-interest
https://www.benchchem.com/product/b12396089?utm_src=pdf-body
https://www.benchchem.com/product/b12396089?utm_src=pdf-body
https://www.benchchem.com/product/b12396089?utm_src=pdf-body
https://www.benchchem.com/product/b12396089?utm_src=pdf-body
https://www.benchchem.com/product/b12396089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


originates from research conducted at this institution.

Caenorhabditis elegans Genetics: In the field of genetics, "unc" is a standard prefix for genes

in the nematode worm C. elegans that are associated with an "uncoordinated" phenotype,

which affects movement. Examples include well-studied genes like unc-5 and unc-129.[1]

To proceed with your request, please verify the identifier "Unc-CA359" and, if possible, provide

a more standard or alternative name, such as a recognized gene symbol, protein name, or a

reference to a relevant scientific publication. With a valid identifier, a comprehensive technical

guide can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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